Azepan-1-yl[4-(dimethylamino)phenyl]methanone

• Molecular Formula: C15H22N2O
• Molecular Weight: 246.35 g/mol
• IUPAC Name: azepan-1-yl-[4-(dimethylamino)phenyl]methanone
• InChI: InChI=1S/C15H22N2O/c1-16(2)14-9-7-13(8-10-14)15(18)17-11-5-3-4-6-12-17/h7-10H,3-6,11-12H2,1-2H3
• InChI Key: XHTHNECUVDQWAC-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(=O)N2CCCCCC2

Description

4-(AZEPANE-1-CARBONYL)-N,N-DIMETHYLANILINE is a chemical compound that has garnered interest in various fields of scientific research due to its unique structural properties and potential applications. This compound features an azepane ring, a carbonyl group, and a dimethylaniline moiety, making it a versatile molecule for various chemical reactions and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(AZEPANE-1-CARBONYL)-N,N-DIMETHYLANILINE typically involves the reaction of azepane with N,N-dimethylaniline in the presence of a carbonylating agent. The reaction conditions often require a catalyst and specific temperature and pressure settings to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale chemical reactors where the reactants are combined under controlled conditions. The process may include steps such as purification, crystallization, and drying to obtain the final product in a form suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

4-(AZEPANE-1-CARBONYL)-N,N-DIMETHYLANILINE can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield amines or other reduced forms.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions vary depending on the desired outcome but generally involve controlled temperatures and pressures.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amines. Substitution reactions can result in a variety of substituted derivatives.

Scientific Research Applications

4-(AZEPANE-1-CARBONYL)-N,N-DIMETHYLANILINE has several scientific research applications, including:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biological molecules.

Medicine: Explored for its potential therapeutic applications, including drug development.

Industry: Utilized in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of 4-(AZEPANE-1-CARBONYL)-N,N-DIMETHYLANILINE involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• 4-(AZEPANE-1-CARBONYL)ANILINE
• 4-(AZEPANE-1-CARBONYL)PHENYL]METHANAMINE HYDROCHLORIDE
• 4-(AZEPANE-1-CARBONYL)-N-(2-CHLORO-4-METHYLPHENYL)-1,2,5-TRIMETHYL-1H-PYRROLE-3-SULFONAMIDE

Uniqueness

4-(AZEPANE-1-CARBONYL)-N,N-DIMETHYLANILINE is unique due to its specific combination of an azepane ring, a carbonyl group, and a dimethylaniline moiety. This unique structure imparts distinct chemical and biological properties, making it valuable for various applications in research and industry.